Diethyl 2-(2-(6-chloro-1H-indol-2-yl)acetamido)malonate
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Overview
Description
Diethyl (6-chloro-2-indolylmethyl)formamido-malonate is a synthetic compound with the molecular formula C17H19ClN2O5 and a molecular weight of 366.80 g/mol . This compound is primarily used in research settings, particularly in the fields of proteomics and organic chemistry . It is known for its crystalline appearance and solubility in solvents such as dichloromethane, ethyl acetate, and methanol .
Preparation Methods
The synthesis of diethyl (6-chloro-2-indolylmethyl)formamido-malonate involves several steps. One common synthetic route includes the reaction of 6-chloroindole with diethyl malonate in the presence of a base, followed by formylation to introduce the formamido group . The reaction conditions typically involve the use of solvents like dichloromethane and ethyl acetate, and the reactions are carried out under controlled temperatures to ensure the desired product is obtained . Industrial production methods may involve scaling up these reactions and optimizing conditions to maximize yield and purity.
Chemical Reactions Analysis
Diethyl (6-chloro-2-indolylmethyl)formamido-malonate undergoes various chemical reactions, including:
Scientific Research Applications
Diethyl (6-chloro-2-indolylmethyl)formamido-malonate has several scientific research applications:
Mechanism of Action
The mechanism of action of diethyl (6-chloro-2-indolylmethyl)formamido-malonate involves its interaction with specific molecular targets. The compound can bind to proteins and enzymes, affecting their activity and function . The pathways involved may include inhibition of enzyme activity or modulation of protein-protein interactions, leading to changes in cellular processes .
Comparison with Similar Compounds
Diethyl (6-chloro-2-indolylmethyl)formamido-malonate can be compared with other indole derivatives, such as:
Indole-3-acetic acid: A plant hormone involved in growth and development.
Indole-3-carbinol: Found in cruciferous vegetables and studied for its anticancer properties.
Indomethacin: A nonsteroidal anti-inflammatory drug used to reduce fever, pain, and inflammation.
The uniqueness of diethyl (6-chloro-2-indolylmethyl)formamido-malonate lies in its specific structure, which allows it to participate in unique chemical reactions and interactions, making it valuable for specialized research applications .
Properties
Molecular Formula |
C17H19ClN2O5 |
---|---|
Molecular Weight |
366.8 g/mol |
IUPAC Name |
diethyl 2-[[2-(6-chloro-1H-indol-2-yl)acetyl]amino]propanedioate |
InChI |
InChI=1S/C17H19ClN2O5/c1-3-24-16(22)15(17(23)25-4-2)20-14(21)9-12-7-10-5-6-11(18)8-13(10)19-12/h5-8,15,19H,3-4,9H2,1-2H3,(H,20,21) |
InChI Key |
QVTQPWQBHLBFIA-UHFFFAOYSA-N |
Canonical SMILES |
CCOC(=O)C(C(=O)OCC)NC(=O)CC1=CC2=C(N1)C=C(C=C2)Cl |
Origin of Product |
United States |
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